2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C18H18ClN3O2S2/c1-2-3-9-22-17(24)16-14(8-10-25-16)21-18(22)26-11-15(23)20-13-6-4-12(19)5-7-13/h4-8,10H,2-3,9,11H2,1H3,(H,20,23)
• InChI Key: WOGPYNBIZGAVCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClN3O2S2
• Molecular Weight: 407.9 g/mol
• CAS No.: 1260935-21-4

Description

This compound is a thieno[3,2-d]pyrimidine derivative featuring a 3-butyl-4-oxo core, a sulfanyl bridge, and an N-(4-chlorophenyl)acetamide side chain. Its structure combines a bicyclic heteroaromatic system with a substituted acetamide moiety, which is common in medicinal chemistry for targeting enzymes or receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituents on the thienopyrimidine core, acetamide linker, and aryl groups. Key differences influence solubility, binding affinity, and pharmacokinetics. Below is a detailed analysis:

Core Modifications

• The 2-chloro-4-methylphenyl group introduces steric hindrance compared to the 4-chlorophenyl group in the target compound. Hypothetical Impact: Enhanced rigidity may improve target selectivity but reduce solubility .
• Compound from : Name: N-(4-Butylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Structural Differences: Replaces the 3-butyl group with 3-methyl and adds a phenyl substituent at position 5. The N-(4-butylphenyl) group increases hydrophobicity. Hypothetical Impact: The 7-phenyl group may hinder binding to flat enzyme active sites, while the 4-butylphenyl side chain could prolong metabolic stability .

Acetamide Linker Variations

• Compound from (13a): Name: 2-Cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide Structural Differences: Replaces the sulfanyl bridge with a cyano-hydrazinylidene group and uses a sulfamoylphenyl substituent. However, the sulfamoyl group may reduce membrane permeability due to higher polarity .
• Compound from : Name: 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide Structural Differences: Lacks the thieno[3,2-d]pyrimidine core, instead using a simpler 4,6-dimethylpyrimidine ring. The 4-methylpyridin-2-yl group introduces basicity. Impact: Reduced aromaticity may lower binding affinity to hydrophobic pockets, while the pyridine nitrogen could facilitate hydrogen bonding .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituents (R1, R2)	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	Thieno[3,2-d]pyrimidine	R1: 3-butyl; R2: 4-chlorophenyl	~463.61 (estimated)	Sulfanyl, 4-oxo, acetamide
2-[(3-butyl-4-oxo-3,4-dihydropyrido[...]acetamide	Pyridothieno[3,2-d]pyrimidine	R1: 3-butyl; R2: 2-chloro-4-methylphenyl	463.61	Sulfanyl, 4-oxo, pyrido extension
N-(4-Butylphenyl)-2-({3-methyl-4-oxo-7-phenyl[...]acetamide	Thieno[3,2-d]pyrimidine	R1: 3-methyl; R2: 4-butylphenyl	463.61	Sulfanyl, 4-oxo, 7-phenyl
2-Cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide	Hydrazinylidene-cyanoacetamide	R1: 4-methylphenyl; R2: sulfamoyl	357.38	Cyano, hydrazinylidene, sulfamoyl

Research Findings and Implications

• Synthetic Routes : The target compound and analogs in –3 are synthesized via nucleophilic substitution or coupling reactions, often using pyridine as a solvent .
• Bioactivity Predictions : The 4-chlorophenyl group in the target compound may confer higher antimicrobial or kinase inhibitory activity compared to 4-methylphenyl derivatives, as chlorine’s electronegativity enhances dipole interactions .
• Metabolism : Butyl and methyl groups (e.g., in –3) likely slow hepatic clearance compared to unsubstituted analogs, but bulky substituents (e.g., 7-phenyl in ) may complicate formulation .